Cas no 5961-85-3 (tris(2-Carboxyethyl)phosphine)

• Product Name: tris(2-Carboxyethyl)phosphine
• CAS No: 5961-85-3
• MF: C₉H₁₅O₆P
• MW: 250.185564279556
• MDL: MFCD00145469
• CID: 370489
• PubChem ID: 119411
• Update Time: 2025-04-19

tris(2-Carboxyethyl)phosphine Chemical and Physical Properties

Names and Identifiers

• 3,3',3''-Phosphinetriyltripropanoic acid
• tris(2-carboxyethyl)phosphine
• Tris(2-carboxyethyl)phosphine（TCEP）
• (tris(2-carboxyethyl)phosphine)
• 3,3',3''-Phosphanetriyltripropanoic Acid
• 3,3',3''-phosphantriyltripropans
• 3,3',3''-Phosphinidynetrispropanoic acid
• AC1L3ORQ
• AG-G-12581
• CHEBI:63213
• TCEP hydrochloride
• tris-(2-carboxyethyl) phosphine
• tris(2-carboxyethyl)phosphine hydrochloride
• tris-[2-carboxyethyl]-phosphine
• TCEP
• AKOS016012327
• BDBM50386432
• SCHEMBL40381
• CS-0454052
• Q300902
• tris(2-carboxyethyl) phosphine
• TCEP [MI]
• TCEP, Hydrochloride salt
• DTXSID90208290
• 5961-85-3
• PZBFGYYEXUXCOF-UHFFFAOYSA-N
• J-511044
• 3,3 inverted exclamation mark ,3 inverted exclamation mark inverted exclamation mark -Phosphinetriyltripropanoic Acid
• Propanoic acid, 3,3',3''-phosphinidynetris-
• CHEMBL171512
• 3-[Bis-(2-carboxy-ethyl)-phosphanyl]-propionic acid
• Propanoic acid,3,3',3''-phosphinidynetris-
• 3,3',3''-Phosphinetriyltripropanoicacid
• NS00002563
• CHEMBL2047686
• SY275103
• TCEP, Neutral
• 3,3',3''-phosphinylidynetrisPropanoic acid
• A854126
• UNII-22OAC2MO2S
• 115290-70-5
• 3,3',3'-phosphanetriyltripropanoic acid
• 22OAC2MO2S
• BP-27865
• MFCD12068446
• 3,3',3''-phosphanetriyltripropionic acid
• 3-[bis(2-carboxyethyl)phosphanyl]propanoic acid
• DTXCID10130781
• 3,3',3''-Phosphinidynetripropanoic acid
• G61105
• tris(2-Carboxyethyl)phosphine

• MDL： MFCD00145469
• Inchi： 1S/C9H15O6P/c10-7(11)1-4-16(5-2-8(12)13)6-3-9(14)15/h1-6H2,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： PZBFGYYEXUXCOF-UHFFFAOYSA-N
• SMILES： P(CCC(=O)O)(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 250.06065
• Monoisotopic Mass: 250.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Boiling Point: 519.3±45.0 °C at 760 mmHg
• Flash Point: 267.9±28.7 °C
• Refractive Index: 1.4748 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (21 g/l) (25 º C),
• PSA: 111.9
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

tris(2-Carboxyethyl)phosphine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)